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Compound of Interest

Compound Name:
3-Chloro-4-fluoro-DL-

phenylalanine

CAS No.: 7731-00-2

Cat. No.: B1308041

Get Quote

Audience: Researchers, Medicinal Chemists, and Protein Engineers. Scope: Physicochemical

modulation, therapeutic mechanisms, diagnostic applications, and experimental protocols.[1]

Core Directive: The Halogen Advantage in
Phenylalanine Design
Phenylalanine (Phe) is a cornerstone of hydrophobic molecular recognition. Its benzyl side

chain drives protein folding, ligand-receptor binding, and blood-brain barrier (BBB) transport.

However, the native phenyl ring is metabolically vulnerable and electronically neutral.

Halogenation (F, Cl, Br, I) transforms Phe from a passive hydrophobic residue into a tunable

functional probe. This guide details how strategic halogen substitution modulates:

Electronic Character: Tuning quadrupole moments for enhanced

-

interactions.
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Metabolic Stability: Blocking para-hydroxylation (CYP450).

Steric Fit: Filling hydrophobic sub-pockets (LAT1 transporter selectivity).

Bio-orthogonality: Enabling PET imaging (

F) and cross-coupling reactions (Br/I).

Physicochemical Landscape: The Data
To rationally design Phe derivatives, one must quantify the perturbation introduced by the

halogen.

Table 1: Physicochemical Properties of Halogenated Phenylalanine Substituents

Substituent
(X)

Van der
Waals
Radius (Å)

Electronega
tivity
(Pauling)

Hansch
Lipophilicit
y (

)

Hammett

(Electronic)

C–X Bond
Strength
(kcal/mol)

Hydrogen (-

H)
1.20 2.20 0.00 0.00 110 (C-H)

Fluorine (-F) 1.47 3.98 0.14 0.06 116

Chlorine (-Cl) 1.75 3.16 0.71 0.23 81

Bromine (-Br) 1.85 2.96 0.86 0.23 68

Iodine (-I) 1.98 2.66 1.12 0.18 57

Interpretation:

Fluorine: Isosteric with H but drastically alters electronics (dipole). Used to block

metabolism without steric clash.

Chlorine/Bromine: Increases lipophilicity significantly (

), enhancing membrane permeability and hydrophobic collapse.
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Iodine: Introduces a "sigma-hole," enabling halogen bonding (X···O/N interactions) distinct

from hydrogen bonding.

Biological Mechanisms & Therapeutic
Applications[2][3][4][5]
Small Molecule Inhibitors: The PCPA Case Study
Compound:p-Chlorophenylalanine (PCPA, Fenclonine).[2] Mechanism: PCPA is a selective,

irreversible inhibitor of Tryptophan Hydroxylase (TPH), the rate-limiting enzyme in serotonin

biosynthesis.[3]

Causality: The 4-Cl substituent mimics the size of the tryptophan indole ring's 6-position but

lacks the electron density required for the hydroxylation mechanism. It depletes cerebral

serotonin levels, used extensively in sleep and depression research [1].

Diagnostic Imaging: F-Labeled Phenylalanine
Compound: 2-[

F]fluoro-L-phenylalanine (2-[

F]Phe) and

-(2-[

F]fluoroethyl)-L-tyrosine (FET).[4][5] Mechanism: These analogs target the L-type Amino Acid
Transporter 1 (LAT1), which is overexpressed in gliomas and neuroendocrine tumors.

Advantage: Unlike glucose (FDG), Phe analogs are not actively taken up by normal brain

tissue, providing high tumor-to-background contrast in neuro-oncology [2].

SAR Insight: Substitution at the ortho (2-position) preserves LAT1 affinity better than para

substitution for certain bulky fluorinated groups, as the ortho position tolerates steric bulk

within the transporter's binding pocket [3].

Protein Engineering: Stability & Potency
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Incorporating halogenated Phe into therapeutic peptides (e.g., GLP-1 analogs, Insulin) serves

two purposes:

Proteolytic Resistance: Halogens at the para position prevent hydroxylation and subsequent

degradation by chymotrypsin-like proteases.

Receptor Affinity: 4-Cl-Phe or 4-Br-Phe can fill vacant hydrophobic pockets in GPCRs,

increasing binding affinity (

) by 10-100 fold via enhanced Van der Waals contacts.

Visualizing the Structure-Activity Relationship (SAR)
The following decision tree illustrates how to select the correct halogenated Phe derivative

based on the desired biological outcome.

Objective: Modify Phenylalanine

Increase Metabolic Stability? Enhance Potency/Binding? Diagnostic Imaging?

Block para-position (CYP450) Exploit Hydrophobic Pocket Enable Halogen Bonding PET Tracer Design

Use 4-Fluoro-Phe
(Isosteric, blocks hydroxylation)

Use 4-Chloro/Bromo-Phe
(High lipophilicity, fills space)

Use 4-Iodo-Phe
(Sigma-hole donor)

Use 18F-Phe / 18F-FDOPA
(LAT1 Transport)

Click to download full resolution via product page

Caption: Strategic selection of halogenated phenylalanine derivatives based on medicinal

chemistry objectives (Stability, Affinity, or Imaging).

Experimental Protocols
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Protocol A: Genetic Incorporation via Amber
Suppression
To site-specifically incorporate halogenated Phe (e.g., p-iodo-Phe) into a protein expressed in

E. coli.

Prerequisites:

Plasmid 1: Gene of interest with TAG (Amber) stop codon at target site.

Plasmid 2: Orthogonal pair (e.g., MjTyrRS variant / MjtRNA

) specific for p-iodo-Phe [4].

Reagents: p-iodo-L-phenylalanine (pIPhe).

Workflow:

Transformation: Co-transform E. coli BL21(DE3) with Plasmid 1 and Plasmid 2.

Growth: Inoculate in LB media with antibiotics. Grow to OD

= 0.5.

Induction & Feeding:

Add pIPhe (dissolved in minimal NaOH or DMSO) to final concentration of 1 mM.

Induce protein expression with IPTG (0.5 mM).

Critical Step: pIPhe has limited solubility; ensure complete dissolution before adding to

culture to prevent precipitation.

Expression: Incubate at 30°C for 12-16 hours.

Validation: Purify protein and verify incorporation via Mass Spectrometry (Mass shift: +126

Da for H

I).
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Protocol B: F-Labeling of Phenylalanine (Simplified)
For the synthesis of 2-[

F]Phe for PET imaging.

Precursor: Use a Ni(II)-bpb-complex containing the Phe skeleton.

Radiofluorination: React precursor with [

F]KF/K

in acetonitrile at 80°C for 10 min.

Hydrolysis: Acid hydrolysis (HCl) removes the Ni-complex and protecting groups.

Purification: HPLC purification (C18 column) to isolate the enantiomerically pure L-[

F]Phe.

QC: Verify radiochemical purity (>95%) and enantiomeric excess.

Synthesis & Incorporation Workflow
The following diagram details the Genetic Code Expansion (GCE) workflow, a critical tool for

studying these derivatives in complex proteins.
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Caption: Workflow for the genetic encoding of halogenated phenylalanine into proteins using

orthogonal translation systems.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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